N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide

• IUPAC Name: N-[[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]carbamothioyl]propanamide
• InChI: InChI=1S/C17H14FN3O2S/c1-2-15(22)21-17(24)19-12-6-7-14-13(9-12)20-16(23-14)10-4-3-5-11(18)8-10/h3-9H,2H2,1H3,(H2,19,21,22,24)
• InChI Key: LZIIBWNWBZWQSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=S)NC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)F
• Molecular Formula: C17H14FN3O2S
• Molecular Weight: 343.4 g/mol

Description

N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide, also known as FSB-T, is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide exerts its pharmacological effects by inhibiting the activity of various enzymes and signaling pathways involved in inflammation, cancer, and viral replication. It has been shown to inhibit the activity of beta-secretase by binding to the active site of the enzyme and preventing it from cleaving amyloid precursor protein. N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide also inhibits the activity of the NF-kappaB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha, as well as the proliferation of cancer cells. N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide has also been shown to inhibit the replication of various viruses, including HIV-1 and hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide is its potential as a lead compound for the development of new therapeutic agents. Its ability to inhibit the activity of various enzymes and signaling pathways involved in inflammation, cancer, and viral replication makes it a promising candidate for the development of new drugs. However, one of the limitations of N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide. One potential direction is the development of new therapeutic agents based on N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide, either through modification of the existing compound or through the identification of new compounds with similar pharmacological properties. Another potential direction is the further study of N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide's mechanism of action, particularly its effects on the NF-kappaB signaling pathway and other enzymes involved in inflammation and immune responses. Additionally, the potential use of N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide in the treatment of Alzheimer's disease and other neurodegenerative disorders warrants further investigation.

Synthesis Methods

N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide can be synthesized through a multi-step process involving the reaction of 3-fluoroaniline with 2-amino-5-fluorobenzoic acid to form 2-(3-fluorophenyl)-1,3-benzoxazole. The resulting compound is then reacted with carbon disulfide and sodium hydroxide to form the corresponding dithiocarbamate, which is subsequently reacted with 3-bromo-1-propanol to yield N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide.

Scientific Research Applications

N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide has been studied extensively for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for the development of new therapeutic agents. N-({[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)propanamide has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of beta-secretase, an enzyme involved in the production of amyloid-beta peptides that are associated with the development of Alzheimer's disease.